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Compound Name:
1-Acetoxy-4-chloro-2-

methoxybenzene

CAS No.: 85430-09-7

Cat. No.: B1500260

Get Quote

Executive Summary
1-Acetoxy-4-chloro-2-methoxybenzene (also identified as 4-chloro-2-methoxyphenyl acetate

or O-acetyl-4-chloroguaiacol) represents the ester-protected derivative of 4-chloro-2-

methoxyphenol.[1][2] In drug development and organic synthesis, this molecule often serves as

a stable intermediate, protecting the labile phenolic hydroxyl group during multi-step

chlorination or oxidation workflows.

This guide provides a comparative spectral analysis between the starting material (SM), 4-

chloro-2-methoxyphenol, and the acetylated product (P). By analyzing the specific shifts in

NMR and IR, researchers can definitively validate reaction completion and product purity.[1]

Synthesis & Characterization Workflow
The following logic flow outlines the critical path for synthesizing and characterizing the target

molecule. This workflow emphasizes the "Protection-Validation" cycle essential in medicinal
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chemistry.[1]

Spectral Validation Checkpoints
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Figure 1: Synthesis and spectral validation workflow for 1-acetoxy-4-chloro-2-
methoxybenzene.

Infrared (IR) Spectroscopy Analysis[3][4][5][6][7]
The transformation from phenol to phenyl acetate induces a dramatic change in the functional

group region of the IR spectrum.[1] This is the primary "quick check" for reaction progress.

Comparative IR Data Table

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/99352
https://www.benchchem.com/product/b1500260/docs?utm_src=pdf-body-img#technical-characterization-comparative-analysis-1-acetoxy-4-chloro-2-methoxybenzene-1
https://www.benchchem.com/product/b1500260/docs?utm_src=pdf-body#technical-characterization-comparative-analysis-1-acetoxy-4-chloro-2-methoxybenzene-1
https://www.benchchem.com/product/b1500260/docs?utm_src=pdf-body#technical-characterization-comparative-analysis-1-acetoxy-4-chloro-2-methoxybenzene-1
https://pubchem.ncbi.nlm.nih.gov/compound/99352
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Starting Material (4-
Chloro-2-
methoxyphenol)

Target Product (1-
Acetoxy-4-chloro-
2-methoxybenzene)

Mechanistic
Explanation

O-H Stretch
3200–3550 cm⁻¹

(Broad, Strong)
Absent

Complete

consumption of the

phenolic hydroxyl

group.[1][2]

C=O Stretch Absent
1760–1770 cm⁻¹

(Sharp, Strong)

Formation of the ester

linkage.[1] Phenolic

esters appear at

higher wavenumbers

than aliphatic esters

due to conjugation

inhibition.[1]

C-O Stretch
~1200 cm⁻¹ (Phenol

C-O)

1190–1210 cm⁻¹

(Acetate C-O)

Overlap occurs, but

the acetate C-O-C

asymmetric stretch is

distinct and intense.[1]

Ar-H Stretch 3000–3100 cm⁻¹ 3000–3100 cm⁻¹

Aromatic C-H bonds

remain largely

unaffected.[1]

Technical Insight
The shift of the carbonyl band is diagnostic.[1][3] While aliphatic esters (like ethyl acetate)

appear around 1740 cm⁻¹, phenolic esters typically absorb at 1760–1770 cm⁻¹.[1] This "blue

shift" (higher energy) is caused by the electron-withdrawing nature of the phenyl ring, which

reduces the resonance donation of the ether oxygen into the carbonyl, increasing the double-

bond character of the C=O bond [1].

Nuclear Magnetic Resonance (NMR) Analysis[3][4]
[5][6][8][9][10][11]
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NMR provides the definitive structural proof.[1] The acetylation introduces a new methyl singlet

and causes a predictable downfield shift of the aromatic protons due to the deshielding cone of

the carbonyl group.[1]

1H NMR Spectral Data (CDCl₃, 400 MHz)
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Position Proton Type Multiplicity
Chemical
Shift (δ
ppm)

Coupling (J
Hz)

Interpretati
on

1 Acetyl-CH₃ Singlet (3H) 2.30 – 2.35 -

Diagnostic

peak for

acetylation.[1]

[2] Distinct

from solvent

impurities.

2 Methoxy-CH₃ Singlet (3H) 3.80 – 3.85 -

Remains

relatively

stable

compared to

SM, slight

shift possible.

[1][2]

3 Ar-H (H-3) Doublet (1H) 6.92 – 6.98 J ≈ 2.5

Meta-

coupling to H-

5.[1][2]

Located

between

OMe and Cl.

5 Ar-H (H-5)
Doublet of

Doublets (1H)
6.95 – 7.05 J ≈ 8.5, 2.5

Ortho-

coupling to H-

6; Meta-

coupling to H-

3.[1]

6 Ar-H (H-6) Doublet (1H) 7.05 – 7.15 J ≈ 8.5

Most

Deshielded

Ar-H. Ortho

to the

acetoxy

group.[1]
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13C NMR Spectral Data (CDCl₃, 100 MHz)
Carbonyl (C=O): ~168.5 ppm[1][4]

Aromatic Quaternary (C-O): ~150.0 ppm (C-1), ~139.0 ppm (C-2)[2]

Aromatic Quaternary (C-Cl): ~130.0 ppm (C-4)[1][2]

Aromatic CH: 123.0 ppm (C-5), 120.0 ppm (C-6), 112.0 ppm (C-3)

Methoxy (O-CH₃): ~56.0 ppm[1]

Acetyl Methyl (CH₃): ~20.5 ppm[1][2]

Structural Logic Diagram (NMR Assignment)
The following diagram illustrates the connectivity and coupling logic used to assign the

aromatic protons.

1-Acetoxy-4-chloro-2-methoxybenzene
Core Structure
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Figure 2: NMR assignment logic based on substituent electronic effects (Mesomeric and

Inductive) and coupling patterns.
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Experimental Protocol: Acetylation of 4-Chloro-2-
methoxyphenol
This protocol is designed to ensure high yield and minimal purification requirements, suitable

for generating analytical standards.[1]

Reagents:

4-Chloro-2-methoxyphenol (1.0 eq)[1][2]

Acetic Anhydride (1.2 eq)[2]

Pyridine (1.5 eq) or Triethylamine (1.5 eq) with DMAP (0.1 eq)

Dichloromethane (DCM) (Solvent)

Procedure:

Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloro-2-

methoxyphenol (1.0 g, 6.3 mmol) in dry DCM (10 mL).

Addition: Add Pyridine (0.76 mL, 9.5 mmol) followed by DMAP (catalytic amount, ~10 mg).

Cool the solution to 0°C in an ice bath.

Reaction: Dropwise add Acetic Anhydride (0.72 mL, 7.6 mmol). Allow the mixture to warm to

room temperature and stir for 2 hours.

Monitoring: Check via TLC (Hexane:Ethyl Acetate 4:1).[1] The starting material (lower Rf,

stains with FeCl3) should disappear.

Workup: Dilute with DCM (20 mL). Wash successively with:

1M HCl (2 x 15 mL) – Critical step to remove pyridine.[1]

Sat. NaHCO₃ (2 x 15 mL) – Removes excess acetic acid.

Brine (15 mL).
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Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purification: The resulting oil often solidifies upon standing.[1][2] If necessary, recrystallize

from ethanol/hexane or purify via silica gel chromatography (10% EtOAc in Hexane).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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